Cas no 5472-51-5 ( )
structure
Product Name:
CAS No:5472-51-5
MF:C12H24IN
MW:309.230135917664
CID:942720
PubChem ID:24183561
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 7-azoniaspiro[6.6]tridecane,iodide
- NSC28343
- NSC-28343
- 7-Azaspiro[6.6]tridecan-7-ium iodide
- 5472-51-5
- DTXSID30636715
-
-
- Inchi: 1S/C12H24N.HI/c1-2-6-10-13(9-5-1)11-7-3-4-8-12-13;/h1-12H2;1H/q+1;/p-1
- InChI Key: GISONQPYBPCCCN-UHFFFAOYSA-M
- SMILES: [I-].[N+]12(CCCCCC1)CCCCCC2
Computed Properties
- Exact Mass: 182.19102
- Monoisotopic Mass: 309.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 0
- LogP: -0.08600
Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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